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Compound of Interest

Compound Name: 3-(4-Chlorophenyl)cyclopentanone

Cat. No.: B052058 Get Quote

Introduction
3-(4-Chlorophenyl)cyclopentanone is a ketone derivative with potential applications in

organic synthesis and as an intermediate in the development of pharmacologically active

compounds. A thorough understanding of its fundamental physical properties, such as boiling

point and density, is paramount for its effective handling, purification, and application in

research and development. This guide provides a comprehensive overview of the known

physical characteristics of 3-(4-Chlorophenyl)cyclopentanone and details the rigorous

experimental protocols for their determination, ensuring scientific integrity and reproducibility.

Physicochemical Properties of 3-(4-
Chlorophenyl)cyclopentanone
Precise experimental data for the physical properties of 3-(4-Chlorophenyl)cyclopentanone
(CAS No: 115169-77-2) are not readily available in peer-reviewed literature. However,

predictive models based on its stereoisomer, (3S)-3-(4-chlorophenyl)cyclopentanone (CAS

No: 213964-28-4), provide valuable estimates. It is important to note that these are predicted

values and should be confirmed by experimental determination.
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Property Predicted Value Notes

Boiling Point 307.0 ± 42.0 °C
Predicted for (3S)-

stereoisomer.[1]

Density 1.206 ± 0.06 g/cm³
Predicted for (3S)-

stereoisomer.[1]

Molecular Formula C₁₁H₁₁ClO

Molecular Weight 194.66 g/mol [2]

Experimental Determination of Physical Properties
The following sections detail the standard laboratory procedures for the experimental

determination of the boiling point and density of liquid organic compounds like 3-(4-
Chlorophenyl)cyclopentanone. Adherence to these protocols, coupled with stringent safety

measures, is crucial for obtaining accurate and reliable data.

Safety Precautions
Before commencing any experimental work, it is imperative to consult the Safety Data Sheet

(SDS) for 3-(4-Chlorophenyl)cyclopentanone and any other chemicals used. General safety

guidelines include:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves.[3]

Ventilation: All procedures should be conducted in a well-ventilated laboratory, preferably

within a chemical fume hood, to avoid inhalation of vapors.

Handling: Avoid direct contact with the skin and eyes. In case of accidental contact, flush the

affected area with copious amounts of water and seek medical attention if necessary.

Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials.[4]

Boiling Point Determination
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The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[5][6] This is a characteristic physical property that can be

used for identification and assessment of purity. The distillation method is a reliable technique

for this determination.[1][7]

Distillation involves heating a liquid to its boiling point, condensing the resulting vapor, and

collecting the condensate.[8] The temperature of the vapor in equilibrium with the boiling liquid

is recorded as the boiling point.[1]

Apparatus Setup: Assemble a simple distillation apparatus as shown in the diagram below.

This typically includes a round-bottom flask, a distillation head with a thermometer adapter, a

condenser, a receiving flask, and a heat source (e.g., a heating mantle).

Sample Preparation: Place a small volume (e.g., 5-10 mL) of 3-(4-
Chlorophenyl)cyclopentanone into the round-bottom flask along with a few boiling chips to

ensure smooth boiling.

Thermometer Placement: Position the thermometer in the distillation head such that the top

of the mercury bulb is level with the bottom of the side arm leading to the condenser. This

ensures an accurate reading of the vapor temperature.

Heating: Begin heating the sample gently. As the liquid boils, the vapor will rise and surround

the thermometer bulb.

Data Recording: Record the temperature at which a steady stream of condensate is

observed dripping into the receiving flask. This temperature is the boiling point of the liquid. It

is advisable to record the atmospheric pressure at the time of the experiment, as boiling

point is pressure-dependent.[8]
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Workflow for Boiling Point Determination by Simple Distillation.

Density Determination
Density is a fundamental physical property defined as the mass of a substance per unit

volume.[9][10] The pycnometer method is a highly accurate technique for determining the

density of liquids.[11]

A pycnometer is a glass flask with a precisely known volume. By weighing the pycnometer

empty, filled with a reference liquid of known density (e.g., deionized water), and then filled with

the sample liquid, the density of the sample can be calculated.[11]

Preparation: Thoroughly clean and dry the pycnometer and its stopper.

Weighing the Empty Pycnometer: Accurately weigh the empty, dry pycnometer with its

stopper on an analytical balance. Record this mass as m₁.

Weighing with Reference Liquid: Fill the pycnometer with deionized water of a known

temperature. Insert the stopper, allowing excess water to escape through the capillary. Dry

the exterior of the pycnometer and weigh it. Record this mass as m₂.
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Weighing with Sample Liquid: Empty and dry the pycnometer. Fill it with 3-(4-
Chlorophenyl)cyclopentanone, ensuring no air bubbles are present. Insert the stopper,

wipe the exterior dry, and weigh the filled pycnometer. Record this mass as m₃.

Calculation:

Mass of water = m₂ - m₁

Volume of pycnometer = (Mass of water) / (Density of water at the measured temperature)

Mass of sample = m₃ - m₁

Density of sample = (Mass of sample) / (Volume of pycnometer)
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Experimental Steps

Calculations

1. Weigh empty pycnometer (m1)

2. Fill with water and weigh (m2)

Mass of water = m2 - m1

3. Fill with sample and weigh (m3)

Volume of pycnometer = Mass of water / Density of water

Density of sample = Mass of sample / Volume of pycnometer

Mass of sample = m3 - m1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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